Cas no 577771-34-7 (2,3,5,6-Tetrathiabicyclo[2.2.1]heptane)

• Product Name: 2,3,5,6-Tetrathiabicyclo[2.2.1]heptane
• CAS No: 577771-34-7
• MF: C₃H₄S₄
• MW: 168.323855400085
• CID: 2833121
• PubChem ID: 11636876
• Update Time: 2025-04-21

2,3,5,6-Tetrathiabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• DTXSID50469789
• SCHEMBL5861004
• 577771-34-7
• 2,3,5,6-Tetrathiabicyclo[2.2.1]heptane

• Inchi： 1S/C3H4S4/c1-2-4-6-3(1)7-5-2/h2-3H,1H2
• InChI Key： JLUVULUOWUCIEL-UHFFFAOYSA-N
• SMILES： S1C2CC(SS2)S1

Computed Properties

• Exact Mass: 167.91958482g/mol
• Monoisotopic Mass: 167.91958482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrathianes Tetrathianes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrathianes